6-Chlorobenzo(a)pyrene
Description
6-Chlorobenzo(a)pyrene is a chlorinated polycyclic aromatic hydrocarbon with the molecular formula C20H11Cl . It has an average mass of 286.754 Da and a monoisotopic mass of 286.054932 Da . It is a yellow to brown crystal with a unique aromatic odor .
Synthesis Analysis
The synthesis of 6-Chlorobenzo(a)pyrene is typically achieved through the hydrogenation reduction reaction of 1-chloro-6-nitrobenzene . This reaction needs to be carried out in the presence of an appropriate solvent and hydrogenating agent, such as hydrogen gas and a catalyst .Molecular Structure Analysis
The molecular structure of 6-Chlorobenzo(a)pyrene consists of a pyrene core with a chlorine atom substituted at the 6th position . The exact structure can be found in various chemical databases .Physical And Chemical Properties Analysis
6-Chlorobenzo(a)pyrene is a low-volatility compound under normal environmental conditions, but it may release toxic substances under heating conditions . It is insoluble in water but soluble in organic solvents such as benzene and ethanol . It is stable at room temperature but decomposes under high temperature and light conditions .Mechanism of Action
Safety and Hazards
properties
CAS RN |
21248-01-1 |
|---|---|
Product Name |
6-Chlorobenzo(a)pyrene |
Molecular Formula |
C20H11Cl |
Molecular Weight |
286.8 g/mol |
IUPAC Name |
6-chlorobenzo[a]pyrene |
InChI |
InChI=1S/C20H11Cl/c21-20-16-7-2-1-6-14(16)15-10-8-12-4-3-5-13-9-11-17(20)19(15)18(12)13/h1-11H |
InChI Key |
YBIBTKJSLUJSSJ-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C3=C4C(=C2Cl)C=CC5=CC=CC(=C54)C=C3 |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C4C(=C2Cl)C=CC5=CC=CC(=C54)C=C3 |
Other CAS RN |
21248-01-1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Furo[3,4-f][1,3]benzodioxole-5,7-dione](/img/structure/B1618880.png)
![2H-Pyrano[3,2-b]pyridine](/img/structure/B1618901.png)